Cas no 1361713-55-4 (2'-Chloro-5'-chloromethyl-2,5-dichloro-biphenyl)

2'-Chloro-5'-chloromethyl-2,5-dichloro-biphenyl is a polychlorinated biphenyl (PCB) derivative characterized by its distinct substitution pattern, featuring chloro and chloromethyl functional groups at key positions. This compound is primarily utilized as an intermediate in synthetic organic chemistry, particularly in the development of specialized agrochemicals and pharmaceuticals. Its multi-halogenated structure enhances reactivity in cross-coupling and nucleophilic substitution reactions, offering versatility in constructing complex molecular frameworks. The presence of both chloro and chloromethyl groups allows for selective functionalization, making it valuable for fine-tuning downstream products. Strict handling protocols are advised due to its potential environmental persistence and toxicity, in compliance with regulatory standards for halogenated aromatics.

2'-Chloro-5'-chloromethyl-2,5-dichloro-biphenyl structure

1361713-55-4 structure

Product Name:2'-Chloro-5'-chloromethyl-2,5-dichloro-biphenyl

CAS No:1361713-55-4

MF:C₁₃H₈Cl₄

MW:306.014619827271

CID:4996170

Update Time:2025-05-21

2'-Chloro-5'-chloromethyl-2,5-dichloro-biphenyl Chemical and Physical Properties

Names and Identifiers

- 2'-Chloro-5'-chloromethyl-2,5-dichloro-biphenyl
- Inchi： 1S/C13H8Cl4/c14-7-8-1-3-12(16)10(5-8)11-6-9(15)2-4-13(11)17/h1-6H,7H2
- InChI Key： TYEGQTWCNLPAJL-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(CCl)C=C1C1C=C(C=CC=1Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 246
XLogP3: 6.1
Topological Polar Surface Area: 0

2'-Chloro-5'-chloromethyl-2,5-dichloro-biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011005103-250mg	2'-Chloro-5'-chloromethyl-2,5-dichloro-biphenyl	1361713-55-4	97%	250mg	480.00 USD	2021-07-05
Alichem	A011005103-500mg	2'-Chloro-5'-chloromethyl-2,5-dichloro-biphenyl	1361713-55-4	97%	500mg	839.45 USD	2021-07-05
Alichem	A011005103-1g	2'-Chloro-5'-chloromethyl-2,5-dichloro-biphenyl	1361713-55-4	97%	1g	1,445.30 USD	2021-07-05

2'-Chloro-5'-chloromethyl-2,5-dichloro-biphenyl Related Literature

1. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
2. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
3. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
4. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
5. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369

Additional information on 2'-Chloro-5'-chloromethyl-2,5-dichloro-biphenyl

2'-Chloro-5'-chloromethyl-2,5-dichloro-biphenyl: A Comprehensive Overview

The compound 2'-Chloro-5'-chloromethyl-2,5-dichloro-biphenyl, identified by the CAS number 1361713-55-4, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of biphenyl derivatives, which are known for their unique electronic properties and structural stability. The molecule consists of two benzene rings connected by a single bond, with chlorine substituents at specific positions that confer distinct chemical and physical characteristics.

Recent studies have highlighted the importance of chlorinated biphenyls in material science, particularly in the development of advanced organic semiconductors. The presence of multiple chlorine atoms in the structure of 2'-Chloro-5'-chloromethyl-2,5-dichloro-biphenyl enhances its electron-withdrawing properties, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have demonstrated that this compound can significantly improve the efficiency and stability of such devices, contributing to the next generation of energy-efficient displays.

In addition to its electronic applications, 2'-Chloro-5'-chloromethyl-2,5-dichloro-biphenyl has shown potential in the field of pharmacology. Studies have indicated that this compound exhibits selective binding affinity to certain biological targets, making it a valuable lead compound in drug discovery. For instance, recent research has explored its role as a potential inhibitor of enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The unique substitution pattern of chlorine atoms in this molecule allows for precise molecular interactions, which are crucial for therapeutic efficacy.

The synthesis of 2'-Chloro-5'-chloromethyl-2,5-dichloro-biphenyl involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, including Friedel-Crafts alkylation and nucleophilic aromatic substitution, have been employed to construct this complex molecule. The use of catalysts and protecting groups has further enhanced the efficiency of these reactions, enabling the large-scale production of this compound for industrial applications.

In terms of environmental impact, the stability and persistence of chlorinated biphenyls have raised concerns about their potential accumulation in ecosystems. However, recent studies have shown that under certain conditions, such as photodegradation and microbial activity, these compounds can undergo transformation into less harmful products. This understanding is critical for developing sustainable practices in the production and disposal of such chemicals.

The versatility of 2'-Chloro-5'-chloromethyl-2,5-dichloro-biphenyl continues to inspire innovative research across multiple disciplines. Its unique combination of electronic properties and chemical functionality positions it as a key player in advancing technologies ranging from electronics to medicine. As researchers delve deeper into its potential applications and environmental behavior, this compound is poised to make significant contributions to both scientific progress and industrial development.